CID 35595

• IUPAC Name: 5-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-hydroxy-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C9H13N3O6/c10-9(17)4-6(15)3(11-12-4)8-7(16)5(14)2(1-13)18-8/h2,5,7-8,13-16H,1H2,(H2,10,17)(H,11,12)/t2-,5-,7-,8+/m1/s1
• InChI Key: XESARGFCSKSFID-FLLFQEBCSA-N
• Canonical SMILES: C(C1C(C(C(O1)C2=C(C(=NN2)C(=O)N)O)O)O)O
• Isomeric SMILES: C([C@@H]1[C@H]([C@H]([C@@H](O1)C2=C(C(=NN2)C(=O)N)O)O)O)O
• Molecular Formula: C9H13N3O6
• Molecular Weight: 259.22 g/mol

Description

CID 35595 is a useful research compound. Its molecular formula is C9H13N3O6 and its molecular weight is 259.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality CID 35595 suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about CID 35595 including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemically Induced Dimerization in Protein Function Control

CID 35595 plays a crucial role in chemically induced dimerization (CID), a technique widely used to study biological processes. Voss, Klewer, and Wu (2015) highlighted the use of CID for reversible and spatiotemporal control of protein functions in cells. This method is particularly valuable for dissecting signal transduction and elucidating membrane and protein trafficking (Voss, Klewer, & Wu, 2015).

Advancements in Gene Regulation via PROTAC-CID

The development of proteolysis-targeting chimera-based scalable CID (PROTAC-CID) platforms, as discussed by Ma et al. (2023), is a significant advancement in inducible gene regulation and gene editing. This technology provides a versatile toolbox for manipulating gene expression levels and orchestrating biological signals with different logic operations (Ma et al., 2023).

Reversible Control of Protein Localization

CID 35595's application in reversible control of protein localization in living cells is crucial. Aonbangkhen et al. (2018) demonstrated this by controlling peroxisome transport and mitotic checkpoint signaling, showcasing the high spatiotemporal resolution of CID (Aonbangkhen et al., 2018).

Insights into Cell Biology and Signal Transduction

DeRose, Miyamoto, and Inoue (2013) used CID to solve complex problems in cell biology, particularly in understanding lipid second messengers and small GTPases. Their work demonstrates CID's ability to clarify the "signaling paradox" and advance our understanding of protein interactions and location (DeRose, Miyamoto, & Inoue, 2013).

CID in Stem Cell Therapy Safety

Ando et al. (2015) applied CID 35595 in stem cell therapies, specifically in induced pluripotent stem cells (iPSCs), to address tumorigenic risks. The introduction of inducible caspase-9 (iC9) activated by CID ensured the safe application of iPSCs in regenerative medicine, highlighting CID's role in enhancing clinical therapy safety (Ando et al., 2015).

Collision-Induced Dissociation in Tandem Mass Spectrometry

CID 35595 also finds application in mass spectrometry. Tabb et al. (2003) explored its use in collision-induced dissociation (CID) for peptide analysis, advancing our understanding of peptide sequencing and identification (Tabb et al., 2003).

Carbon Isotope Discrimination in Agricultural Research

Anyia et al. (2007) utilized CID (carbon isotope discrimination) in agricultural research, specifically in barley, to improve water use efficiency and productivity under varying environmental conditions. This application demonstrates CID's potential in crop improvement and environmental adaptation (Anyia et al., 2007).